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Compound of Interest
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Cat. No.: B1238561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of the bis-indole

alkaloid Usambarensine and its naturally occurring analogs. Drawing from experimental data,

we explore the structure-activity relationships (SAR) of these compounds, focusing on their

antiprotozoal and cytotoxic effects. Detailed experimental methodologies for key assays are

provided to support further research and development.

Comparative Biological Activity
Usambarensine, isolated from the roots of Strychnos usambarensis, has demonstrated a

range of biological activities, including potent antiamoebic, antiplasmodial, and cytotoxic

effects. The following tables summarize the in vitro activities of Usambarensine and its

analogs against Entamoeba histolytica and Plasmodium falciparum.

Table 1: Antiamoebic Activity of Usambarensine and its Analogs against Entamoeba histolytica
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Compound Structure IC50 (µg/mL)

Usambarensine
[Image of Usambarensine

structure]
0.49

18,19-Dihydrousambarine
[Image of 18,19-

Dihydrousambarine structure]
Highly Active

Usambarine
[Image of Usambarine

structure]
Highly Active

Nb-Methylusambarensine

[Image of Nb-

Methylusambarensine

structure]

Less Active than

Usambarensine

Akagerine [Image of Akagerine structure] Little Activity

Table 2: Antiplasmodial Activity of Usambarensine and its Analogs against Plasmodium

falciparum

Compound Structure IC50 (µg/mL)

Usambarensine
[Image of Usambarensine

structure]
Less Active

3',4'-Dihydrousambarensine

[Image of 3',4'-

Dihydrousambarensine

structure]

Highly Active

Strychnopentamine
[Image of Strychnopentamine

structure]
Highly Active

Nb-Methylusambarensine

[Image of Nb-

Methylusambarensine

structure]

Less Active than

Usambarensine

Akagerine [Image of Akagerine structure] Little Activity

Structure-Activity Relationship (SAR) Insights
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The available data provides preliminary insights into the structure-activity relationships of

Usambarensine analogs:

Saturation of the Dihydropyran Ring: Saturation of the 18,19 double bond in the

dihydropyran ring of Usambarine (to give 18,19-Dihydrousambarine) appears to maintain

high antiamoebic activity.

Saturation of the Second Indole Ring: Reduction of the 3',4' double bond in the second

indole moiety of Usambarensine (to give 3',4'-Dihydrousambarensine) significantly

enhances antiplasmodial activity.

N-Methylation: Methylation at the Nb position of Usambarensine leads to a decrease in both

antiamoebic and antiplasmodial activities, suggesting that the free secondary amine is

important for activity.

Core Scaffold: The bis-indole alkaloid scaffold is crucial for the observed biological activities,

as the structurally different alkaloid, Akagerine, shows little to no antiprotozoal effect.

Mechanism of Action: DNA Intercalation and
Apoptosis Induction
Studies on human leukemia HL60 cells have
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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